Cas no 914260-21-2 (3-Piperidinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-, ammonium salt (1:1))

• Product Name: 3-Piperidinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-, ammonium salt (1:1)
• CAS No: 914260-21-2
• MF: C₁₁H₂₃N₃O₄
• MW: 261.318022966385
• CID: 787698
• Update Time: 2023-11-18

3-Piperidinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-, ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Piperidinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-,monoammonium salt
• 5-tert-butoxycarbonylamino-piperidine-3-carboxylate
• Ammonium
• Ammonium; 5-tert-butoxycarbonylamino-piperidine-3-carboxylate
• CID 121006392
• 3-Piperidinecarboxylic acid, 5-[[(1,1-dimethylethoxy)carbonyl]amino]-, ammonium salt (1:1)

• Inchi： 1S/C11H20N2O4.H3N/c1-11(2,3)17-10(16)13-8-4-7(9(14)15)5-12-6-8;/h7-8,12H,4-6H2,1-3H3,(H,13,16)(H,14,15);1H3
• InChI Key： KMJFOHMHLQSOBT-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC1CNCC(C(=O)[O-])C1)=O.[NH4+]

Computed Properties

• Exact Mass: 261.169
• Monoisotopic Mass: 261.169
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 91.5